Cas no 1354950-27-8 (2-benzylthiomorpholine)

• Product Name: 2-benzylthiomorpholine
• CAS No: 1354950-27-8
• MF: C₁₁H₁₅NS
• MW: 193.30850148201
• MDL: MFCD20441538
• CID: 4592388
• Update Time: 2025-09-28

2-benzylthiomorpholine Chemical and Physical Properties

Names and Identifiers

• 2-benzylthiomorpholine

• MDL： MFCD20441538
• Inchi： 1S/C11H15NS/c1-2-4-10(5-3-1)8-11-9-12-6-7-13-11/h1-5,11-12H,6-9H2
• InChI Key： IIMUARVOSAPLDJ-UHFFFAOYSA-N
• SMILES： N1CCSC(CC2=CC=CC=C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-benzylthiomorpholine

Introduction to 2-benzylthiomorpholine (CAS No. 1354950-27-8) and Its Recent Applications in Chemical and Pharmaceutical Research

2-benzylthiomorpholine, identified by the Chemical Abstracts Service Number (CAS No.) 1354950-27-8, is a heterocyclic organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound belongs to the thiomorpholine class, characterized by a morpholine ring substituted with a sulfur atom. The structural motif of 2-benzylthiomorpholine makes it a versatile intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry and materials science. Its unique electronic and steric properties have positioned it as a valuable building block for developing novel bioactive agents.

The chemical structure of 2-benzylthiomorpholine consists of a six-membered aromatic ring fused with an oxygen and sulfur-containing morpholine ring, further functionalized by a benzyl group at the 2-position. This substitution pattern imparts distinct reactivity and binding capabilities, making it an attractive candidate for drug discovery programs. In recent years, researchers have been exploring the pharmacological potential of derivatives of 2-benzylthiomorpholine, particularly in the context of central nervous system (CNS) disorders, pain management, and anti-inflammatory applications.

One of the most compelling aspects of 2-benzylthiomorpholine is its role as a scaffold for designing molecules with enhanced binding affinity to biological targets. The morpholine ring, known for its ability to mimic the binding pockets of enzymes and receptors, has been extensively modified to develop small-molecule drugs. The introduction of a benzyl group at the 2-position further modulates the electronic properties of the molecule, allowing for fine-tuning of its pharmacokinetic and pharmacodynamic profiles. This has led to several innovative approaches in rational drug design, where 2-benzylthiomorpholine derivatives are being optimized for improved efficacy and reduced side effects.

Recent studies have highlighted the therapeutic potential of 2-benzylthiomorpholine in addressing neurological disorders. For instance, researchers have demonstrated that certain derivatives exhibit potent activity against monoamine oxidase (MAO) enzymes, which are implicated in conditions such as depression and Parkinson's disease. The sulfur atom in the thiomorpholine ring plays a crucial role in facilitating interactions with these enzymes, thereby modulating neurotransmitter levels in the brain. Additionally, the benzyl group contributes to lipophilicity, enhancing membrane permeability and improving blood-brain barrier penetration—a critical factor for CNS drug delivery.

In materials science, 2-benzylthiomorpholine has been investigated for its potential applications in polymer chemistry and supramolecular assembly. The compound's ability to form stable complexes with other molecules makes it useful in designing functional materials with specific properties. For example, researchers have explored its use as a ligand in coordination chemistry, where it forms complexes with transition metals that exhibit catalytic activity in organic transformations. These findings underscore the broad utility of 2-benzylthiomorpholine beyond pharmaceutical applications.

The synthesis of 2-benzylthiomorpholine typically involves multi-step organic reactions starting from commercially available precursors. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired thiomorpholine core efficiently. The benzyl group is often introduced through nucleophilic substitution or Friedel-Crafts alkylation reactions, ensuring regioselectivity and high yields. These synthetic strategies highlight the compound's accessibility and readiness for further derivatization in research settings.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 2-benzylthiomorpholine derivatives to biological targets. These studies provide insights into key interactions such as hydrogen bonding, hydrophobic interactions, and van der Waals forces that contribute to drug-receptor affinity. By leveraging computational tools like molecular dynamics simulations and docking algorithms, researchers can predict the efficacy of novel analogs before conducting experimental validation—a cornerstone of modern drug discovery.

The safety profile of 2-benzylthiomorpholine is another area of interest, particularly as it pertains to its potential use in human therapies. Preliminary toxicology studies suggest that the compound exhibits moderate solubility in water and moderate bioavailability when administered orally or intraperitoneally. However, further investigations are needed to fully assess its metabolic stability and potential long-term effects. Collaborative efforts between synthetic chemists and toxicologists are essential to ensure that promising candidates like 2-benzylthiomorpholine derivatives are safe for clinical translation.

In conclusion,2-benzylthiomorpholine (CAS No. 1354950-27-8) represents a fascinating compound with diverse applications across chemical synthesis and pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel bioactive molecules targeting neurological disorders among other therapeutic areas. As research continues to uncover new synthetic pathways and pharmacological applications,2-benzylthiomorpholine is poised to remain at the forefront of innovation in medicinal chemistry and materials science.